2,2,2-trifluoroethyl N-(furan-2-yl)carbamate
Overview
Description
“2,2,2-trifluoroethyl N-(furan-2-yl)carbamate” is a chemical compound with the CAS Number: 875157-18-9 . It has a molecular weight of 223.15 . The IUPAC name for this compound is 2,2,2-trifluoroethyl 2-furylmethylcarbamate .
Molecular Structure Analysis
The Inchi Code for “this compound” is 1S/C8H8F3NO3/c9-8(10,11)5-15-7(13)12-4-6-2-1-3-14-6/h1-3H,4-5H2,(H,12,13) . This code provides a unique identifier for the molecular structure of the compound.Scientific Research Applications
Synthesis and Evaluation as Prodrugs
- A study by Rahmathullah et al. (1999) described the synthesis of carbamate analogues of 2,5-bis(4-amidinophenyl)furan, including 2,2,2-trifluoroethyl N-(furan-2-yl)carbamate. These compounds were evaluated as prodrugs against Pneumocystis carinii pneumonia in an immunosuppressed rat model. The research found that certain carbamates in this series exhibited significant anti-PCP activity, highlighting the potential of this compound in medical applications (Rahmathullah et al., 1999).
Synthesis and Reactivity Studies
- Padwa et al. (2003) explored various methods for synthesizing differently substituted 2-amidofurans, contributing to the understanding of the reactivity and synthesis pathways of compounds including this compound. This research provides insights into the chemical properties and synthesis techniques of such compounds (Padwa et al., 2003).
Photodecomposition Studies
- The study of the photodecomposition of carbamate pesticides like carbofuran, which shares structural similarities with this compound, was conducted by Bachman and Patterson (1999). They measured the rate constants for the pesticide in various solutions, providing insights into the decomposition pathways and environmental impacts of similar furan-based carbamates (Bachman & Patterson, 1999).
Synthesis of 3-(3,3,3-trifluoroprop-1-en-2-yl)furans
- A novel synthesis method for 3-(3,3,3-trifluoroprop-1-en-2-yl)furans was developed by Zhang, Zhao, and Lu (2007), using palladium-catalyzed cyclization-isomerization. This research contributes to the synthetic methodology relevant to the production of furan-based compounds like this compound (Zhang, Zhao, & Lu, 2007).
Safety and Hazards
Properties
IUPAC Name |
2,2,2-trifluoroethyl N-(furan-2-yl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F3NO3/c8-7(9,10)4-14-6(12)11-5-2-1-3-13-5/h1-3H,4H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGFHPHSJQALYBE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)NC(=O)OCC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6F3NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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